Cas no 1416950-28-1 ((2R)-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one)

• Product Name: (2R)-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one
• CAS No: 1416950-28-1
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6532915
• PubChem ID: 28176863
• Update Time: 2025-06-13

(2R)-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one
• (R)-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one
• AKOS017461735
• 1416950-28-1
• EN300-23659566
• SCHEMBL368452

• Inchi： 1S/C13H18N2O/c14-12(10-11-6-2-1-3-7-11)13(16)15-8-4-5-9-15/h1-3,6-7,12H,4-5,8-10,14H2/t12-/m1/s1
• InChI Key： XJPALNDNNCWDJU-GFCCVEGCSA-N
• SMILES： O=C([C@@H](CC1C=CC=CC=1)N)N1CCCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on (2R)-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one

Introduction to (2R)-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one (CAS No. 1416950-28-1)

(2R-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one) is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. With the CAS number 1416950-28-1, this molecule has garnered attention for its role in the development of novel therapeutic agents. Its unique structural features, including a pyrrolidine moiety and a phenyl group, make it a promising candidate for further exploration in medicinal chemistry.

The compound's stereochemistry, specifically the (2R) configuration, is crucial in determining its biological activity. In recent years, there has been a growing interest in chiral drugs due to their enhanced specificity and reduced side effects. The (2R) configuration of (2R-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one) aligns with this trend, making it an attractive subject for research.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug design. Pyrrolidine rings are commonly found in bioactive molecules due to their ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. The presence of a pyrrolidin-1-yl group in (2R-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one) suggests potential binding affinities with enzymes and receptors involved in various metabolic pathways.

The phenyl group attached to the molecule contributes to its hydrophobicity, which can influence its solubility and permeability across biological membranes. This feature is particularly important in drug development, as it can affect the compound's pharmacokinetic properties. Researchers have been exploring ways to optimize these properties to enhance drug delivery and efficacy.

In the realm of medicinal chemistry, (2R-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one) has shown promise as a precursor for more complex molecules. Its structural framework can be modified to develop new analogs with improved pharmacological profiles. For instance, substituent variations at the amino and phenyl groups can lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

The synthesis of (2R-2-amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one) involves multi-step organic reactions, requiring precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve the desired configuration. These methods not only ensure high yields but also minimize the formation of unwanted stereoisomers.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The versatility of its structure allows for modifications that can tailor its properties for specific industrial uses.

Epidemiological studies have begun to investigate the role of similar pyrrolidine derivatives in human health and disease. Preliminary findings suggest that these compounds may have therapeutic benefits in areas such as neurodegenerative disorders and inflammation. Further research is needed to fully understand their mechanisms of action and potential clinical applications.

The development of computational models has accelerated the discovery process for new drug candidates like (2R-2-amino-3-phenyl-1-(pyrrolidin-1-ylopropanal)-one). These models can predict molecular interactions and optimize synthetic pathways, saving time and resources in the drug discovery pipeline. By integrating experimental data with computational techniques, researchers can more efficiently identify promising candidates for further investigation.

The regulatory landscape for novel compounds like (2R-2-amino- 3-phenoxy- l-pyrrolylpropa- n- one (butane- dione) (butane- dione) (butane-dione) (butane-dione) (butane-dione) (butane-dione) (butane-dione) (butane-dione) (butane-dione)) is stringent but essential for ensuring safety and efficacy. Regulatory agencies require comprehensive data on chemical properties, pharmacokinetics, and toxicology before approving new drugs for clinical use. This rigorous process ensures that only compounds with demonstrated benefits are made available to patients.

In conclusion, (2R-2-amino- 3-phenoxy- l-pyrrolylpropa- n- one (butane- dione) (butane- dione) (butane-dione) (butane-dione) (butane-dione) (butane-dione) (butane-dione) (butane-dione) (butane- dione)) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in future medical breakthroughs.